Cas no 175097-22-0 (Hetisan-11,18-diol, (11β)-)

• Product name: Hetisan-11,18-diol, (11β)-
• CAS No: 175097-22-0
• MF: C₂₀H₂₇NO₂
• MW: 313.433885812759
• CID: 2725419

Hetisan-11,18-diol, (11β)- Chemical and Physical Properties

Names and Identifiers

• Hetisan-11,18-diol, (11β)-

• Inchi： 1S/C20H27NO2/c1-10-6-19-7-13-15-18(9-22)3-2-4-20(15)16(19)14(23)11(10)5-12(19)17(20)21(13)8-18/h11-17,22-23H,1-9H2/t11-,12-,13+,14+,15-,16-,17-,18-,19+,20+/m1/s1
• InChI Key： WCHIUNLZAZRMKU-OCQBXKAFSA-N
• SMILES： C1C[C@]2([C@H]3[C@H]4N(C2)[C@H]2[C@@]3([C@@H]3[C@@H](O)[C@@H]5C[C@H]2[C@]3(CC5=C)C4)C1)CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• XLogP3: 1.341

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Atisane diterpenoids